Cas no 2034242-70-9 (3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide)

• Product Name: 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide
• CAS No: 2034242-70-9
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 6334463
• PubChem ID: 121016660
• Update Time: 2025-06-14

3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide
• 2034242-70-9
• N-(2-(2-methoxyphenoxy)ethyl)-3-(2-(methylsulfonyl)-1H-imidazol-1-yl)benzamide
• 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-[2-(2-methoxyphenoxy)ethyl]benzamide
• N-[2-(2-methoxyphenoxy)ethyl]-3-(2-methylsulfonylimidazol-1-yl)benzamide
• AKOS026687416
• F6240-6912

• Inchi： 1S/C20H21N3O5S/c1-27-17-8-3-4-9-18(17)28-13-11-21-19(24)15-6-5-7-16(14-15)23-12-10-22-20(23)29(2,25)26/h3-10,12,14H,11,13H2,1-2H3,(H,21,24)
• InChI Key： ZIHBZYXASFYLTC-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=CN1C1C=CC=C(C(NCCOC2C=CC=CC=2OC)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 415.12019195g/mol
• Monoisotopic Mass: 415.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Additional information on 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide

Comprehensive Overview of 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide (CAS No. 2034242-70-9)

The compound 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide (CAS No. 2034242-70-9) is a sophisticated small molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a methanesulfonyl group and an imidazole ring, this compound is often explored for its potential therapeutic applications. Researchers are particularly interested in its bioactivity and pharmacokinetic properties, which make it a promising candidate for further study.

One of the key reasons for the growing interest in 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide is its potential role in targeting specific enzyme pathways. Recent studies have highlighted its interaction with protein kinases, which are critical in cellular signaling and regulation. This aligns with current trends in precision medicine, where researchers are focusing on small-molecule inhibitors to modulate disease-related pathways. The compound's molecular weight and lipophilicity also contribute to its favorable drug-likeness, a hot topic in modern pharmaceutical research.

In addition to its biochemical properties, the synthesis of 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide has been a subject of interest. The incorporation of a methoxyphenoxy moiety and a benzamide scaffold provides opportunities for structural optimization. This is particularly relevant in the context of fragment-based drug design, a strategy widely discussed in AI-driven drug discovery platforms. The compound's CAS number (2034242-70-9) serves as a unique identifier, facilitating its tracking in global chemical databases.

Another area of exploration is the compound's potential applications in neuropharmacology. Given the increasing prevalence of neurological disorders, researchers are investigating molecules that can cross the blood-brain barrier. The 2-methoxyphenoxy group in this compound may enhance its brain penetration, making it a candidate for studies related to neurodegenerative diseases. This aligns with frequent search queries about new treatments for Alzheimer's and Parkinson's, reflecting public and scientific interest in this domain.

From a technical perspective, the solubility and stability of 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide are critical for its formulation development. These properties are often discussed in forums related to preclinical research and drug delivery systems. The compound's imidazole ring also suggests potential for metal chelation, a feature that could be exploited in designing multifunctional therapeutics.

In summary, 3-(2-methanesulfonyl-1H-imidazol-1-yl)-N-2-(2-methoxyphenoxy)ethylbenzamide (CAS No. 2034242-70-9) represents a versatile molecule with broad implications in drug discovery. Its structural complexity, combined with its potential biological activity, makes it a compelling subject for ongoing research. As the scientific community continues to explore novel chemical entities, this compound stands out as a noteworthy example of innovation in medicinal chemistry.